Cas no 1476-82-0 (5-Azauridine)

• Product Name: 5-Azauridine
• CAS No: 1476-82-0
• MF: C₈H₁₁N₃O₆
• MW: 245.189441919327
• CID: 195363
• PubChem ID: 134481
• Update Time: 2025-06-08

5-Azauridine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,1-b-D-ribofuranosyl-
• 1,3,5-Triazine-2,4(1H,3H)-dione, 1-beta-D-ribofuranosyl-
• 1-β-D-Ribofuranosyl-1,3,5-triazine-2,4(1H,3H)-dione
• 5-Azauridine
• 1,3,5-Triazine-2,4(1H,3H)-dione, 1-b-D-ribofuranosyl-
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazine-2,4-dione
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydro-1,3,5-triazine-2,4-dione
• 1476-82-0
• DTXSID40933161
• SCHEMBL450990
• 4-Hydroxy-1-pentofuranosyl-1,3,5-triazin-2(1H)-one
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3,5-triazine-2,4(1H,3H)-dione
• 1-beta-D-Ribofuranosyl-1,3,5-triazine-2,4(1H,3H)-dione
• 5-Azauridine; 1,3,5-Triazine-2,4(1H,3H)-dione, 1-ss-D-ribofuranosyl-; s-Triazine-2,4(1H,3H)-dione, 1-ss-D-ribofuranosyl- (7CI,8CI); 1-ss-D-Ribofuranosyl-1,3,5-triazine-2,4(1H,3H)-dione; 5-Azauridine
• G66797

• Inchi： 1S/C8H11N3O6/c12-1-3-4(13)5(14)6(17-3)11-2-9-7(15)10-8(11)16/h2-6,12-14H,1H2,(H,10,15,16)/t3-,4-,5-,6-/m1/s1
• InChI Key： KYEKLQMDNZPEFU-KVTDHHQDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC(NC1=O)=O)O)O

Computed Properties

• Exact Mass: 245.065
• Monoisotopic Mass: 245.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Density: 2.08
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.795

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 5-Azauridine

Comprehensive Overview of 5-Azauridine (CAS No. 1476-82-0): Mechanism, Applications, and Research Insights

5-Azauridine (CAS No. 1476-82-0), a pyrimidine nucleoside analog, has garnered significant attention in biochemical and pharmaceutical research due to its unique properties. This compound, also known as 5-AZUR or Azauracil riboside, is structurally similar to uridine but features a nitrogen substitution at the 5-position of the pyrimidine ring. This modification confers distinct biological activities, making it a valuable tool in studying RNA metabolism and epigenetic regulation. Researchers frequently search for terms like "5-Azauridine mechanism of action" or "5-Azauridine vs. 5-Azacytidine", highlighting its relevance in comparative studies with other nucleoside analogs.

The primary mechanism of 5-Azauridine involves its incorporation into RNA, where it disrupts normal nucleic acid synthesis. Unlike 5-Azacytidine, which primarily targets DNA methylation, 5-Azauridine exerts its effects through RNA interference, making it a subject of interest in antiviral research and cancer therapy. Recent studies explore its potential in modulating gene expression and immune response, aligning with trending topics like "RNA-targeted therapeutics" and "epigenetic drugs". Its ability to inhibit orotidine-5'-monophosphate decarboxylase (OMP decarboxylase) further links it to metabolic disorders, a hot topic in precision medicine.

In the context of drug discovery, 5-Azauridine is often compared to newer nucleoside analogs, with searches like "5-Azauridine clinical trials" reflecting user interest in its translational potential. While not yet FDA-approved, preclinical data suggest applications in viral infections (e.g., flaviviruses) and autoimmune diseases. Its low toxicity profile in non-proliferating cells enhances its appeal for chronic conditions, a key focus in long-term therapeutic strategies.

From a technical perspective, 5-Azauridine is soluble in water and dimethyl sulfoxide (DMSO), facilitating in vitro experiments. Researchers frequently inquire about "5-Azauridine solubility" or "stability in cell culture", underscoring practical considerations for experimental design. Its molecular formula (C₈H₁₁N₃O₆) and molar mass (245.19 g/mol) are critical for dosage calculations, particularly in high-throughput screening assays.

Emerging trends also tie 5-Azauridine to RNA epigenetics (e.g., m⁶A modification studies) and senescence research, areas gaining traction in aging biology. Queries like "5-Azauridine and telomerase" indicate interdisciplinary interest. As synthetic biology advances, its role in nucleoside engineering may expand, particularly for modified mRNA therapeutics—a field revolutionized by COVID-19 vaccine development.

In summary, 5-Azauridine (CAS No. 1476-82-0) remains a versatile compound with untapped potential. Its dual role as a research reagent and investigational therapeutic aligns with current demands for multi-target agents and RNA-based interventions. Continued exploration of its structure-activity relationships and synergistic combinations (e.g., with kinase inhibitors) will likely shape future applications in biomedicine.